Cas no 872107-93-2 (1-(thiophen-2-ylmethyl)imidazolidine-2,4,5-trione)

• Product Name: 1-(thiophen-2-ylmethyl)imidazolidine-2,4,5-trione
• CAS No: 872107-93-2
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• CID: 3108695
• PubChem ID: 7131443
• Update Time: 2025-06-11

1-(thiophen-2-ylmethyl)imidazolidine-2,4,5-trione Chemical and Physical Properties

Names and Identifiers

• 1-(thien-2-ylmethyl)imidazolidine-2,4,5-trione
• Z118580240
• AKOS009040820
• G36667
• 1-[(thiophen-2-yl)methyl]imidazolidine-2,4,5-trione
• EN300-15191
• 1-(thiophen-2-ylmethyl)imidazolidine-2,4,5-trione
• 872107-93-2

• Inchi： 1S/C8H6N2O3S/c11-6-7(12)10(8(13)9-6)4-5-2-1-3-14-5/h1-3H,4H2,(H,9,11,13)
• InChI Key： XCEJXYMMXQBUBL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C(NC(C1=O)=O)=O

Computed Properties

• Exact Mass: 210.00991323Da
• Monoisotopic Mass: 210.00991323Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94.7Ų

Additional information on 1-(thiophen-2-ylmethyl)imidazolidine-2,4,5-trione

Research Brief on 1-(thiophen-2-ylmethyl)imidazolidine-2,4,5-trione (CAS: 872107-93-2): Recent Advances and Applications

The compound 1-(thiophen-2-ylmethyl)imidazolidine-2,4,5-trione (CAS: 872107-93-2) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, featuring both thiophene and imidazolidine-trione moieties, presents interesting chemical properties that make it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its biological activities. A 2023 publication in the Journal of Medicinal Chemistry reported improved synthetic routes for 1-(thiophen-2-ylmethyl)imidazolidine-2,4,5-trione, achieving higher yields (78-85%) and better purity profiles compared to previous methods. The new synthetic approach utilizes a one-pot reaction strategy that significantly reduces production costs and environmental impact.

Pharmacological investigations have revealed promising antimicrobial properties of this compound. In vitro studies against multi-drug resistant bacterial strains showed significant inhibition of Staphylococcus aureus (MIC = 4 μg/mL) and Escherichia coli (MIC = 8 μg/mL). Molecular docking simulations suggest that the compound may interfere with bacterial DNA gyrase activity, though further validation studies are ongoing. These findings were published in the European Journal of Medicinal Chemistry earlier this year.

Additional research has explored the compound's potential as a building block for more complex pharmaceutical agents. A recent patent application (WO2023056789) describes derivatives of 1-(thiophen-2-ylmethyl)imidazolidine-2,4,5-trione that demonstrate enhanced blood-brain barrier permeability, suggesting possible applications in central nervous system disorders. The patent highlights modifications at the 4-position of the imidazolidine ring that improve metabolic stability while maintaining biological activity.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters have identified key functional groups responsible for the compound's biological effects. The thiophene moiety appears crucial for target binding, while the imidazolidine-trione core contributes to both stability and activity. These insights are guiding the design of second-generation analogs with improved pharmacokinetic profiles.

Current challenges in the development of 1-(thiophen-2-ylmethyl)imidazolidine-2,4,5-trione include optimizing its solubility profile and reducing potential off-target effects. Recent computational studies using molecular dynamics simulations have provided valuable insights into these issues, suggesting structural modifications that may address these limitations while preserving the compound's therapeutic potential.

Future research directions include expanded preclinical testing, particularly in animal models of infectious diseases, as well as further exploration of its mechanism of action at the molecular level. The compound's unique chemical structure continues to attract interest from both academic and industrial researchers, with several collaborative projects underway to fully explore its pharmaceutical potential.